N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H12F3N3O2S/c1-9(24)21-12-5-6-13-14(8-12)26-16(22-13)23-15(25)10-3-2-4-11(7-10)17(18,19)20/h2-8H,1H3,(H,21,24)(H,22,23,25)
• InChI Key: RUIDOYGOKYYPDV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H12F3N3O2S
• Molecular Weight: 379.4 g/mol

Description

N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide, also known as ABT-737, is a small molecule inhibitor that targets the anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w. ABT-737 has been shown to induce apoptosis in cancer cells and is currently being investigated for its potential as a cancer therapy.

Scientific Research Applications

Medicinal Chemistry Applications

Benzothiazole derivatives have been extensively explored for their pharmacological properties, including antimicrobial, antitumor, and enzymatic inhibition activities. For example, compounds based on the benzothiazole moiety have shown significant activity as antimicrobial agents against a variety of bacterial and fungal strains. Studies have synthesized benzothiazole derivatives and evaluated their antimicrobial activities, highlighting their potential as templates for developing new antimicrobial agents (Obasi et al., 2017). Similarly, some benzothiazole derivatives have been investigated for their antitumor activities, providing insights into their therapeutic potential in cancer treatment (Yurttaş et al., 2015).

Biochemical Research

The biochemical applications of benzothiazole derivatives encompass their use as inhibitors for various enzymes, such as urease, showcasing their relevance in addressing conditions related to enzyme dysregulation. The urease inhibition activity of benzothiazole acetamides, for example, highlights their potential utility in designing inhibitors for enzymes implicated in gastrointestinal disorders (Gull et al., 2016).

Materials Science

Beyond biomedical applications, benzothiazole derivatives have been studied for their physical properties, such as fluorescence and corrosion inhibition, suggesting their utility in materials science. For instance, novel benzothiazole-based compounds have demonstrated remarkable fluorescence properties, which could be exploited in the development of optical materials and sensors (Azzam et al., 2020). Additionally, these compounds have shown efficacy as corrosion inhibitors, indicating their potential application in protecting metals and alloys in industrial settings (Hu et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit anti-cancer activity against various cancer cell lines .

Biochemical Pathways

The compound appears to affect the p53 pathway, which plays a crucial role in preventing cancer formation. By activating p53, the compound may induce cell cycle arrest and apoptosis, thereby inhibiting the proliferation of cancer cells .

Result of Action

The compound’s action results in the regulation of cell cycle and apoptosis, potentially leading to the inhibition of cancer cell proliferation .